![molecular formula C12H9F6NO B2381275 (E)-1,1,1-trifluoro-4-[[3-(trifluoromethyl)phenyl]methylamino]but-3-en-2-one CAS No. 478040-98-1](/img/structure/B2381275.png)
(E)-1,1,1-trifluoro-4-[[3-(trifluoromethyl)phenyl]methylamino]but-3-en-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound contains a trifluoromethyl group (-CF3), which is often used in pharmaceuticals and agrochemicals due to its ability to improve chemical stability and lipophilicity . It also contains an amino group (-NH2) attached to a phenyl ring, which is a common motif in many biologically active compounds.
Chemical Reactions Analysis
Again, while specific reactions involving this compound aren’t available, compounds with similar structures can undergo a variety of reactions. For example, the amino group might participate in condensation reactions, while the carbon-carbon double bond could potentially undergo addition reactions .Scientific Research Applications
Synthesis and Structural Analysis
1,1,1-Trifluoro-4-methoxy-4-aryl-but-3-en-2-ones have been used in the preparation of complex compounds with copper(II) chloride, leading to potential applications in anticancer drug development. These compounds have shown to isomerize into cyclic pyrazolic forms, with their structures analyzed via X-ray crystallography, offering insights into their potential in medicinal chemistry (Bonacorso et al., 2003).
Chemical Reactions and Organic Synthesis
1-Ethoxy-3-trifluoromethyl-1,3-butadiene derivatives, prepared from 4-ethoxy-1,1,1-trifluoro-3-buten-2-ones, are utilized in Diels-Alder reactions to create trifluoromethyl-substituted phthalates and benzoates. This indicates the role of these compounds in facilitating the synthesis of functionalized organic molecules (Volle & Schlosser, 2002).
Pharmacological Applications
Compounds derived from 1,1,1-trifluoro-4-methoxy-4-aryl-but-3-en-2-ones have been examined for their potential as inhibitors of NF-kappaB and AP-1 gene expression. This research is significant for understanding the therapeutic potential of these compounds in treating diseases associated with these genetic pathways (Palanki et al., 2000).
properties
IUPAC Name |
(E)-1,1,1-trifluoro-4-[[3-(trifluoromethyl)phenyl]methylamino]but-3-en-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F6NO/c13-11(14,15)9-3-1-2-8(6-9)7-19-5-4-10(20)12(16,17)18/h1-6,19H,7H2/b5-4+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYWODZXJULYCJP-SNAWJCMRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CNC=CC(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CN/C=C/C(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F6NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.